4-[3-(2-chlorophenyl)-1,2,4-oxadiazol-5-yl]-N-{4-[(methylamino)sulfonyl]phenyl}butanamide

• Molecular Formula: C19H19ClN4O4S
• Molecular Weight: 434.9 g/mol
• IUPAC Name: 4-[3-(2-chlorophenyl)-1,2,4-oxadiazol-5-yl]-N-[4-(methylsulfamoyl)phenyl]butanamide
• InChI: InChI=1S/C19H19ClN4O4S/c1-21-29(26,27)14-11-9-13(10-12-14)22-17(25)7-4-8-18-23-19(24-28-18)15-5-2-3-6-16(15)20/h2-3,5-6,9-12,21H,4,7-8H2,1H3,(H,22,25)
• InChI Key: LJDFIALDLZGYNW-UHFFFAOYSA-N
• SMILES: CNS(=O)(=O)C1=CC=C(C=C1)NC(=O)CCCC2=NC(=NO2)C3=CC=CC=C3Cl

Description

4-[3-(2-chlorophenyl)-1,2,4-oxadiazol-5-yl]-N-{4-[(methylamino)sulfonyl]phenyl}butanamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields, including medicine and agriculture. This compound is also known as compound 19, and it is a member of the oxadiazole family of compounds.

Mechanism of Action

The mechanism of action of 4-[3-(2-chlorophenyl)-1,2,4-oxadiazol-5-yl]-N-{4-[(methylamino)sulfonyl]phenyl}butanamide is not fully understood. However, it is believed to inhibit the activity of certain enzymes that are involved in cancer cell growth and inflammation.
Biochemical and Physiological Effects:
Studies have shown that this compound has biochemical and physiological effects in animal models. In addition to its anti-cancer and anti-inflammatory effects, this compound has also been shown to have antioxidant and neuroprotective effects.

Advantages and Limitations for Lab Experiments

The advantages of using 4-[3-(2-chlorophenyl)-1,2,4-oxadiazol-5-yl]-N-{4-[(methylamino)sulfonyl]phenyl}butanamide in lab experiments include its potential as a multi-functional compound with various applications in different fields of scientific research. However, the limitations of using this compound in lab experiments include the need for further studies to fully understand its mechanism of action and potential side effects.

Future Directions

For research on 4-[3-(2-chlorophenyl)-1,2,4-oxadiazol-5-yl]-N-{4-[(methylamino)sulfonyl]phenyl}butanamide include further studies on its potential as an anti-cancer and anti-inflammatory agent, as well as its potential use in other fields such as agriculture and environmental science. Additionally, further studies are needed to fully understand its mechanism of action and potential side effects, as well as to develop more efficient synthesis methods for this compound.

Synthesis Methods

The synthesis of 4-[3-(2-chlorophenyl)-1,2,4-oxadiazol-5-yl]-N-{4-[(methylamino)sulfonyl]phenyl}butanamide involves the reaction of 2-chlorobenzonitrile with hydrazine hydrate to form 2-chlorobenzohydrazide. This intermediate is then reacted with ethyl chloroacetate to form ethyl 2-chloro-2-(2-chlorophenyl)acetate, which is then reacted with hydroxylamine hydrochloride to form ethyl 2-chloro-2-(2-chlorophenyl)acetohydroxamic acid. The final step involves the reaction of this intermediate with N-(4-(methylsulfonyl)phenyl)butanamide to form this compound.

Scientific Research Applications

4-[3-(2-chlorophenyl)-1,2,4-oxadiazol-5-yl]-N-{4-[(methylamino)sulfonyl]phenyl}butanamide has been shown to have potential applications in various fields of scientific research. In medicine, this compound has been studied for its potential use as an anti-cancer agent, as it has been shown to inhibit the growth of cancer cells in vitro. Additionally, this compound has been studied for its potential use as an anti-inflammatory agent, as it has been shown to reduce inflammation in animal models.